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Compound of Interest

Compound Name: 3,5-Difluoro-benzamidine

Cat. No.: B1306899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Difluoro-benzamidine, a

fluorinated aromatic compound of interest in medicinal chemistry and drug discovery. The guide

covers its chemical properties, synthesis, and potential applications, with a focus on its role as

a serine protease inhibitor.

Chemical Identity and Properties
3,5-Difluoro-benzamidine is a synthetic organic compound. It is commonly available as a

hydrochloride salt, which enhances its stability and solubility in aqueous solutions.

CAS Numbers:

3,5-Difluoro-benzamidine (free base): 582307-06-0[1]

3,5-Difluoro-benzamidine hydrochloride: 144797-68-2[2][3]

Chemical Structure:
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Figure 1. Chemical structure of 3,5-Difluoro-benzamidine.

Physicochemical Properties:

The key physicochemical properties of 3,5-Difluoro-benzamidine and its hydrochloride salt

are summarized in the table below.

Property
3,5-Difluoro-
benzamidine (Free
Base)

3,5-Difluoro-
benzamidine
hydrochloride

Reference(s)

Molecular Formula C₇H₆F₂N₂ C  H₇ClF₂N₂ [1][4]

Molecular Weight 156.13 g/mol 192.60 g/mol [1][2]

IUPAC Name

3,5-

difluorobenzenecarbo

ximidamide

3,5-

difluorobenzenecarbo

ximidamide;hydrochlor

ide

[1]

Appearance White solid White solid [2]

Storage Conditions - 0-8 °C [2]

Synthesis of 3,5-Difluoro-benzamidine
A common and effective method for the synthesis of benzamidines is through the conversion of

the corresponding benzonitrile. A versatile, two-step protocol involves the formation of an

intermediate amidoxime, followed by its reduction.
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Synthesis Pathway
The synthesis of 3,5-Difluoro-benzamidine from 3,5-Difluorobenzonitrile can be depicted as

follows:
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Step 1: Amidoxime Formation

Step 2: Reduction to Amidine

3,5-Difluorobenzonitrile

3,5-Difluorobenzamidoxime

 Hydroxylamine hydrochloride,
Potassium tert-butoxide,

Methanol/Toluene, 75-80°C 

3,5-Difluoro-benzamidine

 H₂, Pd/C,
Acetic acid/Acetic anhydride 
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IC50 Determination Workflow

Prepare Solutions:
- Trypsin enzyme

- 3,5-Difluoro-benzamidine (serial dilutions)
- Chromogenic substrate (e.g., BAPNA)

- Assay buffer

Incubate Trypsin with
3,5-Difluoro-benzamidine

Add Chromogenic Substrate
to initiate the reaction

Measure absorbance at 405 nm
over time using a plate reader

Calculate initial reaction velocities
and percentage inhibition

Plot % inhibition vs. log(inhibitor concentration)
and determine IC50 using a non-linear regression
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Protease-Activated Receptor (PAR) Signaling Pathway

Thrombin
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Cleavage and Activation

3,5-Difluoro-benzamidine

Inhibition

G Protein Activation
(Gq, G12/13)

Downstream Signaling
(e.g., PLC, RhoA activation)

Cellular Responses
(e.g., Platelet aggregation,

Cell proliferation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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